Cas no 13472-73-6 (2(1H)-Pyridinone,5-methyl-, sodium salt (1:1))
13472-73-6 structure
Product Name:2(1H)-Pyridinone,5-methyl-, sodium salt (1:1)
CAS No:13472-73-6
MF:C6H7NNaO
MW:132.115652322769
CID:207976
PubChem ID:24190041
Update Time:2025-04-19
2(1H)-Pyridinone,5-methyl-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyridinone,5-methyl-, sodium salt (1:1)
- 5-methyl-1H-pyridin-2-one
- 2(1H)-Pyridinone, 5-Methyl-, sodiuM salt
- sodium 5-methyl-2-pyridolate
- sodium 5-methyl-2-pyridonate
- NSC100149
- NSC-100149
- 13472-73-6
- sodium;5-methyl-1H-pyridin-2-one
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- Inchi: 1S/C6H7NO.Na/c1-5-2-3-6(8)7-4-5;/h2-4H,1H3,(H,7,8);/q;+1
- InChI Key: JZQLXJPKMZPJPD-UHFFFAOYSA-N
- SMILES: [Na+].O=C1C=CC(C)=CN1
Computed Properties
- Exact Mass: 109.05281
- Monoisotopic Mass: 132.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
Experimental Properties
- Density: 1.053
- Boiling Point: 304.2°Cat760mmHg
- Flash Point: 170.6°C
- PSA: 33.12
- LogP: 0.68330
2(1H)-Pyridinone,5-methyl-, sodium salt (1:1) Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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